N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C16H18ClNO3S/c1-4-21-15-9-12(3)16(10-11(15)2)22(19,20)18-14-7-5-13(17)6-8-14/h5-10,18H,4H2,1-3H3
• InChI Key: FBCQRVFIGZVSNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)S(=O)(=O)NC2=CC=C(C=C2)Cl)C
• Molecular Formula: C16H18ClNO3S
• Molecular Weight: 339.8 g/mol

Description

N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide, also known as CDEB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide is not fully understood. However, it is believed that N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide exerts its effects by inhibiting the activity of specific enzymes or proteins in the body. For example, N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. In animal studies, N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide has been shown to reduce inflammation and pain. It has also been shown to inhibit the growth of cancer cells. In plant studies, N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide has been shown to have herbicidal and fungicidal properties. It has also been shown to increase the growth of certain crops.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide in lab experiments is its versatility. N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide has been shown to have potential applications in various fields of science. Additionally, N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide is relatively easy to synthesize and purify. However, there are also limitations to using N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide in lab experiments. For example, the mechanism of action of N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide. One possible direction is to further investigate its mechanism of action. Understanding how N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide exerts its effects could lead to the development of more targeted therapies. Another possible direction is to explore its potential use as a growth regulator for crops. Additionally, further research could be done to optimize the synthesis of N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide involves the reaction between 4-chloroaniline and 4-ethoxy-2,5-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place under reflux conditions in a suitable solvent such as dichloromethane or chloroform. The resulting product is purified by recrystallization from a suitable solvent.

Scientific Research Applications

N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide has been extensively studied for its potential applications in various fields of science. In the field of medicine, N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide has been shown to have anti-inflammatory and analgesic properties. It has also been studied for its potential use as an anticancer agent. In agriculture, N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide has been shown to have herbicidal and fungicidal properties. It has also been studied for its potential use as a growth regulator for crops. In materials science, N-(4-chlorophenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide has been studied for its potential use as a building block for the synthesis of new materials.